10-chloro-2-(chloromethyl)pyrimido[1,2-b]indazol-4(6H)-one

• IUPAC Name: 10-chloro-2-(chloromethyl)-6H-pyrimido[1,2-b]indazol-4-one
• InChI: InChI=1S/C11H7Cl2N3O/c12-5-6-4-9(17)16-11(14-6)10-7(13)2-1-3-8(10)15-16/h1-4,15H,5H2
• InChI Key: YTENGZUQTGTGOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C3=NC(=CC(=O)N3N2)CCl
• Molecular Formula: C11H7Cl2N3O
• Molecular Weight: 268.10 g/mol

Description

Pyrimido[1,2-b]indazoles are a class of nitrogen-rich heterocyclic compounds. They are frequently found in a diverse range of naturally occurring products and synthetic drugs. The nitrogen-rich structural core plays an important role in numerous biological activities such as anti-cancer, anti-inflammatory, monoamine oxidase (MOA) inhibitors, PDE10A inhibitors, anti-anxiety, anti-malarial, anti-microbial and are effective against the hepatitis C virus (HCV) infection.

Synthesis Analysis

Pyridyl- and indoleninyl-substituted pyrimido[1,2-b]indazole were synthesized in good to high yields from the condensation reaction of 1,3-dialdehydes with 3-aminoindazoles.

Molecular Structure Analysis

The structural features of the compounds were determined by NMR (1H, 13C and 19F), FT-IR and HR-MS. The spectroscopic assignments were confirmed by X-ray crystallography for two derivatives.

Chemical Reactions Analysis

The synthesis of pyrimido[1,2-b]indazoles involves 1,3-Dipolar cycloaddition reactions between α-substituted α-diazomethylphosphonates and arynes.

Future Directions

The future directions in the research of pyrimido[1,2-b]indazole derivatives could involve the development of more potent and selective kinase inhibitors for the treatment of various cancers. Further studies could also explore the potential of these compounds in other therapeutic areas.